3-((5-fluoropyrimidin-2-yl)oxy)-N-(3-(trifluoromethyl)phenyl)piperidine-1-carboxamide

• IUPAC Name: 3-(5-fluoropyrimidin-2-yl)oxy-N-[3-(trifluoromethyl)phenyl]piperidine-1-carboxamide
• InChI: InChI=1S/C17H16F4N4O2/c18-12-8-22-15(23-9-12)27-14-5-2-6-25(10-14)16(26)24-13-4-1-3-11(7-13)17(19,20)21/h1,3-4,7-9,14H,2,5-6,10H2,(H,24,26)
• InChI Key: JMKLMDOSOHMSOV-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)NC2=CC=CC(=C2)C(F)(F)F)OC3=NC=C(C=N3)F
• Molecular Formula: C17H16F4N4O2
• Molecular Weight: 384.33 g/mol
• CAS No.: 2034326-47-9

Description

3-((5-fluoropyrimidin-2-yl)oxy)-N-(3-(trifluoromethyl)phenyl)piperidine-1-carboxamide is a useful research compound. Its molecular formula is C17H16F4N4O2 and its molecular weight is 384.335. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Compounds structurally related to 3-((5-fluoropyrimidin-2-yl)oxy)-N-(3-(trifluoromethyl)phenyl)piperidine-1-carboxamide have been synthesized and evaluated for their biological activities. For instance, derivatives with modifications on the pyrimidine and piperidine moieties have shown promising results as kinase inhibitors and for their anti-proliferative properties against various cancer cell lines (Fawzy et al., 2019; Zhu et al., 2016). These compounds were synthesized through facile pathways and displayed high anti-proliferative properties, potentially offering new directions for cancer therapy research.

Molecular Docking and SAR Studies

Molecular docking and structure-activity relationship (SAR) studies of similar compounds have provided insights into their mechanism of action, particularly as inhibitors of biological targets such as the human DNA topoisomerase IIα and c-Met kinase. These studies help in understanding how modifications to the chemical structure influence biological activity and can guide the development of more effective therapeutic agents (Parveen et al., 2017).

Neuroinflammation and Imaging

Research into compounds related to this compound has extended into neuroinflammation and imaging. For example, derivatives have been developed for PET imaging of colony-stimulating factor 1 receptor (CSF1R), an emerging target for neuroinflammation imaging, indicating the potential for these compounds to contribute to the study of neurodegenerative diseases (Lee et al., 2022).

Antimicrobial and Antifungal Activities

Compounds with similar structural frameworks have also been explored for their antimicrobial and antifungal activities, demonstrating the versatility of these compounds in addressing a broad range of biological targets and diseases. The development of novel derivatives has led to the identification of compounds with significant activity against various bacterial and fungal strains, highlighting their potential as new antimicrobial agents (Othman, 2013).